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Compound of Interest

Compound Name: Ebecryl 220

Cat. No.: B14172328

In the landscape of radiation-curable resins, Ebecryl 220 and Ebecryl 8210 from Allnex stand
out for their distinct characteristics, catering to different application requirements. This guide
provides a comparative analysis of their mechanical properties, supported by available data
and standardized experimental protocols, to assist researchers, scientists, and drug
development professionals in material selection. Ebecryl 220 is a hexafunctional aromatic
urethane acrylate known for its high reactivity and ability to form hard, scratch-resistant
coatings.[1][2][3][4] In contrast, Ebecryl 8210 is an aliphatic urethane acrylate that offers a
balance of hardness and flexibility.

Summary of Mechanical Properties

The following table summarizes the key mechanical properties of Ebecryl 220 and Ebecryl
8210 based on available technical data. It is important to note that direct quantitative data for
the tensile properties of Ebecryl 220 is limited, with literature suggesting its extreme brittleness
makes conventional measurement challenging.
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Property

Ebecryl 220

Ebecryl 8210

Test Method

Chemical Type

Hexafunctional
Aromatic Urethane

Acrylate

Aliphatic Urethane
Acrylate

Tensile Strength

Very Low / Brittle

44 MPa (6400 psi)

ASTM D638 /ISO 37

Elongation at Break

Very Low / Brittle

2.1%

ASTM D638 /1S0O 37

Young's Modulus

High (inferred)

2614 MPa (379000
psi)

ASTM D638 /1S0O 37

Hardness Excellent Hardness Good Hardness ASTM D2240
i ) High (e.g., ~28,500
Viscosity @ 25°C 2750 - 5250 mPa:s ASTM D4212
mPa-s)
Glass Transition N
Not Specified 68°C DMA

Temp. (TQ)

Note: The mechanical properties of Ebecryl 220 are inferred from qualitative descriptions in
technical literature, which characterize it as having "outstanding hardness and low flexibility."[2]
One study on a similar hexafunctional urethane acrylate noted that the material was so brittle
its physical properties could not be measured under high energy exposure due to high
shrinkage and crosslink density.[5]

Experimental Protocols

The mechanical properties outlined above are typically determined using standardized testing
methods. The following are detailed methodologies for key experiments.

Tensile Properties (Tensile Strength, Elongation at
Break, Young's Modulus)

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics or ISO 37 -
Rubber, vulcanized or thermoplastic — Determination of tensile stress-strain properties.

Methodology:
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e Specimen Preparation: Dog-bone shaped specimens of the cured resin are prepared
according to the dimensions specified in the chosen standard. Curing is achieved by
exposing the liquid resin to a UV or electron beam source with a defined energy density.

o Conditioning: The specimens are conditioned at a standard temperature (e.g., 23 £ 2°C) and
relative humidity (e.g., 50 + 5%) for a specified period before testing.

o Testing Machine: A universal testing machine (UTM) equipped with appropriate grips and an
extensometer is used.

e Procedure:

[e]

The thickness and width of the specimen’s gauge section are measured.

o

The specimen is mounted securely in the grips of the UTM.

[¢]

The extensometer is attached to the gauge section to measure elongation accurately.

[¢]

A tensile load is applied at a constant crosshead speed until the specimen fractures.

[e]

The load and elongation data are recorded throughout the test.
e Calculations:

o Tensile Strength is calculated by dividing the maximum load by the original cross-sectional
area of the specimen.

o Elongation at Break is the percentage increase in the original gauge length at the point of
fracture.

o Young's Modulus (Tensile Modulus) is determined from the slope of the initial linear portion
of the stress-strain curve.

Hardness (Shore Durometer)

Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.

Methodology:
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e Specimen Preparation: A flat, smooth, and uniform specimen of the cured resin with a
minimum thickness of 6 mm is prepared.

e Instrument: A Shore D durometer is typically used for hard resins.
e Procedure:
o The specimen is placed on a hard, flat surface.

o The durometer is held in a vertical position, and the presser foot is applied to the
specimen.

o The indenter is pressed firmly and quickly into the material, without shock.

o The hardness reading is taken immediately after the presser foot is in firm contact with the
specimen.

o Multiple readings are taken at different locations on the specimen and averaged.

Viscosity

Standard: ASTM D4212 - Standard Test Method for Viscosity by Dip-Type Viscosity Cups.
Methodology:

o Apparatus: A dip-type viscosity cup (e.g., Zahn cup) of a suitable orifice size is selected
based on the expected viscosity of the resin.

e Procedure:

[¢]

The resin is brought to a constant temperature (typically 25°C).

[e]

The viscosity cup is completely submerged into the resin.

o

The cup is lifted out of the resin, and a timer is started simultaneously.

[¢]

The time taken for the continuous stream of resin to break is recorded. This time is known
as the efflux time.
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o The efflux time can be converted to viscosity units (e.g., centipoise or mPa:-s) using the
calibration chart provided with the cup.

Visualizing Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.

Click to download full resolution via product page

Caption: Workflow for determining tensile properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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